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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper selection,
installation, and testing of NW16 electrical feedthroughs used to transmit electrical signals into
a vacuum environment. Adherence to these guidelines is critical for maintaining vacuum
integrity and ensuring reliable signal transmission in sensitive research and development
applications.

Introduction to NW16 Electrical Feedthroughs

NW16 electrical feedthroughs are essential components for any vacuum system requiring the
transmission of electrical power or signals from the atmosphere to the vacuum chamber. The
"NW16" designation refers to the flange size, specifically a Klein Flange (KF) with a nominal
inner diameter of 16mm, a standard in high-vacuum systems.[1] These feedthroughs are
utilized in a vast array of applications, including electron microscopy, surface analysis,
semiconductor processing, and in-vacuum coating.[1][2]

The core function of an electrical feedthrough is to provide one or more conductive paths into
the vacuum chamber while maintaining a hermetic seal.[3] They are typically constructed with
conductive pins sealed in an insulating material, often a high-purity alumina ceramic, which is
then bonded to a stainless steel NW16 flange.[2][4][5] This robust construction allows for
operation in high vacuum (HV) and, with appropriate cleaning and handling, ultra-high vacuum
(UHV) environments.[2][4]
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Types of NW16 Electrical Feedthroughs

NW16 electrical feedthroughs are available in several types, each designed for specific signal
and power requirements. The primary categories are:

Power Feedthroughs: Designed to transmit higher voltages and currents for powering
components within the vacuum chamber, such as heaters or electron emitters.[1]

e Instrumentation (Multipin) Feedthroughs: These provide multiple, low-power signal lines and
are ideal for connecting to sensors, detectors, and other measurement devices inside the
vacuum chamber.[1][6]

» Coaxial Feedthroughs: These are designed to transmit high-frequency signals while
providing shielding against electromagnetic interference, crucial for sensitive measurements.

[6]

o Thermocouple Feedthroughs: Specifically designed with pins made from thermocouple
materials (e.g., Type K) to allow for accurate temperature measurements within the vacuum
environment.[2]

Quantitative Data and Specifications

The selection of an appropriate NW16 electrical feedthrough is dictated by the specific
experimental requirements. The following tables summarize key quantitative data for different
types of feedthroughs.

Table 1: Power Feedthroughs
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Parameter Specification Example Models

Ideal Vacuum Power

Voltage Rating Up to 10 kV DC[1]
Feedthrough[1]
_ Pfeiffer Vacuum MCF-NW-16-
Current Rating Up to 50 A[7]
1[7]
Accu-Glass Products HP-05-
Number of Pins lto2
K16[8]
Conductor Material Nickel, OFHC Copper[1][7]
Down to 1 x 10~8 mbar (High
Vacuum Range
Vacuum)[7]
Temperature Range -20 °C to 200 °C[7]
Flange Material 304 Stainless Steel[7]
Table 2: Instrumentation (Multipin) Feedthroughs
Parameter Specification Example Models

PELCO NW/KF Electrical

Voltage Rating Up to 1000 V[9]
Feedthrough[9]
) ] Accu-Glass Products 9C-
Current Rating Up to 5 A per pin[10]
K16[10]
) Pfeiffer Vacuum IFT-NW-16-
Number of Pins 4 to 9[9][10]

8P[11]

Nickel, Gold-plated Ni-Fe
alloy[10][11]

Pin Material

Down to 1 x 10~8 mbar (High

Vacuum Range
Vacuum)[11]

Temperature Range -20 °C to 200 °CJ11]

304 Stainless Steel,

Flange Material )
Aluminum[9][11]
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Experimental Protocols
Protocol for Installation of NW16 Electrical
Feedthroughs

Proper installation is critical to prevent leaks and ensure a reliable vacuum seal.

Materials:

NW16 electrical feedthrough

NW16 centering ring with elastomer O-ring (Viton® is common for HV)

NW16 wing nut or hinged clamp

Lint-free wipes

Isopropyl alcohol (or other suitable solvent)

Powder-free gloves

Procedure:

Preparation: Don powder-free gloves to prevent contamination of the sealing surfaces.

o Cleaning: Thoroughly clean the sealing surfaces of the feedthrough flange and the mating
port on the vacuum chamber with a lint-free wipe dampened with isopropyl alcohol. Allow the
surfaces to dry completely.

o O-ring Inspection: Inspect the O-ring on the centering ring for any cuts, debris, or
imperfections that could compromise the seal. Replace if necessary.

o Assembly:

o Place the centering ring with the O-ring onto the sealing surface of the vacuum chamber
port.
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o Carefully align the NW16 electrical feedthrough with the centering ring and bring the two

flanges together.
o Place the NW16 clamp around the mated flanges.
o Clamping:

o For a wing nut clamp, tighten the nut finger-tight. Then, use a wrench to tighten it an
additional 1/4 to 1/2 turn. Do not overtighten, as this can damage the O-ring and the

flanges.
o For a hinged clamp, close the clamp and ensure it is securely latched.

Logical Relationship Diagram: NW16 Feedthrough Installation
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Caption: Logical workflow for the installation of an NW16 electrical feedthrough.
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Protocol for Helium Leak Testing

After installation, a helium leak test should be performed to verify the integrity of the vacuum
seal.

Materials:

e Vacuum system with a helium leak detector

e Helium gas with a fine control valve and nozzle
Procedure:

o System Evacuation: Evacuate the vacuum system to the appropriate pressure for the leak
detector to operate effectively.

o Leak Detector Integration: Connect the helium leak detector to the vacuum system according
to the manufacturer's instructions.

o Background Measurement: Measure the background helium level in the system.
e Helium Application:

o Slowly and carefully spray a small amount of helium gas around the exterior of the NW16
feedthrough flange seal.

o Direct the helium at the sealing interface.

e Leak Detection:
o Monitor the leak detector for any increase in the helium signal above the background level.
o A significant and rapid increase indicates a leak.

e Troubleshooting: If a leak is detected, vent the system, disassemble the connection, re-
inspect and clean the components, and reassemble. Repeat the leak test.

Experimental Workflow Diagram: Helium Leak Testing
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Caption: Workflow for performing a helium leak test on an NW16 feedthrough.

Protocol for Electrical Signal Integrity Testing

This protocol outlines basic tests to ensure the electrical functionality of the feedthrough.

Materials:
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e Multimeter
¢ Insulation tester (megohmmeter)
» Signal generator and oscilloscope (for high-frequency applications)
Procedure:
o Continuity Test:
o Use a multimeter in continuity mode.

o For each pin, measure the continuity from the air-side connector to the corresponding
vacuum-side connector or wire.

o A continuous signal (audible beep or low resistance reading) confirms the pin is not
broken.

 Insulation Resistance Test (Pin-to-Pin):

o Use an insulation tester set to an appropriate voltage (do not exceed the feedthrough's
voltage rating).

o Measure the resistance between each pin and all other pins.

o The resistance should be very high (typically in the gigaohm range or higher), indicating
no short circuits between pins.

 Insulation Resistance Test (Pin-to-Flange):
o Measure the resistance between each pin and the metal flange of the feedthrough.
o The resistance should be very high, confirming proper insulation from ground.

o High-Frequency Signal Transmission (for coaxial feedthroughs):
o Connect a signal generator to the air-side of the coaxial feedthrough.

o Connect an oscilloscope to the vacuum-side.
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o Generate a signal at the desired frequency and observe the signal on the oscilloscope.

o Check for signal attenuation, distortion, and noise to ensure signal integrity.

Signaling Pathway Diagram: Signal Integrity Testing

Input Signal

Air-Side Pins

NW16 Feedthrough

Vacuum-Side Pins

Vacuum Side

Output Signal

Click to download full resolution via product page

Caption: Diagram illustrating the signal path for electrical integrity testing.

Troubleshooting
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Issue

Possible Cause

Solution

Vacuum Leak at Feedthrough

Damaged or dirty O-ring.
Scratched sealing surface.

Improperly tightened clamp.

Replace O-ring. Clean sealing
surfaces. Re-tighten clamp

correctly.

No Electrical Signal (Open
Circuit)

Broken pin in the feedthrough.

Poor connection at the

connector.

Perform a continuity test to
identify the faulty pin. Check
and re-seat connectors.
Replace feedthrough if a pin is

broken internally.

Shorted Electrical Signal

Conductive contamination
between pins. Breakdown of

insulation.

Clean the feedthrough.
Perform an insulation
resistance test. Replace
feedthrough if insulation is

compromised.

Improper grounding.

Ensure proper grounding of
the vacuum chamber and

instrumentation. Use shielded

Noisy Signal o )
Electromagnetic interference. cables and coaxial
feedthroughs for sensitive
signals.
Conclusion

NW16 electrical feedthroughs are reliable components for transmitting electrical signals into

vacuum environments. Proper selection based on the required electrical specifications, careful

installation, and thorough testing are paramount to achieving a leak-tight, high-performance

vacuum system. The protocols and data presented in this document provide a comprehensive

guide for researchers and scientists to effectively utilize these essential components in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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